Cas no 2306263-57-8 (3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid)

• Product Name: 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid
• CAS No: 2306263-57-8
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5164967
• Update Time: 2025-05-23

3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-
• 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid

• Inchi： 1S/C11H13NO4S/c13-11(14)4-6-17(15,16)9-1-2-10-8(7-9)3-5-12-10/h1-2,7,12H,3-6H2,(H,13,14)
• InChI Key： IEIJPUCEORFAFZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(C1C=CC2=C(C=1)CCN2)(=O)=O

Additional information on 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid

Exploring the Potential of 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid (CAS No. 2306263-57-8) in Modern Research

In the ever-evolving landscape of chemical research, 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid (CAS No. 2306263-57-8) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique indole core and propanoic acid side chain, offers a versatile scaffold for pharmaceutical and biochemical applications. Researchers are increasingly drawn to its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory pathways. The compound's sulfonyl group enhances its binding affinity, making it a promising candidate for further exploration.

The structural features of 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid align with current trends in small molecule therapeutics, a hot topic in 2024. With the rise of personalized medicine and AI-driven drug design, this compound's modularity allows for easy derivatization, addressing common search queries like "how to optimize sulfonamide-based drugs" or "indole derivatives in medicinal chemistry." Its CAS No. 2306263-57-8 serves as a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's 2,3-dihydro-1H-indole moiety is noteworthy. This saturated indole variant improves metabolic stability compared to its aromatic counterpart—a key consideration for oral bioavailability, a frequently searched term in pharmacokinetics. Recent publications highlight its utility in designing GPCR modulators, tying into the growing demand for neurotransmitter-targeted therapies. The propanoic acid tail further enables conjugation strategies, relevant to prodrug development discussions trending in pharmaceutical forums.

Analytical challenges surrounding 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid also spark scientific dialogue. Techniques like HPLC method development for sulfonamide analysis and LC-MS characterization of indole derivatives rank high in search engine queries. The compound's zwitterionic nature (due to the sulfonyl and carboxyl groups) necessitates specialized purification protocols—a pain point often discussed in process chemistry circles.

Beyond therapeutics, this compound finds relevance in chemical biology probes. Its ability to mimic endogenous tryptophan metabolites positions it as a tool for studying enzyme inhibition mechanisms, aligning with Google Trends' rising interest in "metabolite interference in drug action." The CAS No. 2306263-57-8 specifically aids patent researchers investigating prior art, as precise identifiers are crucial for IP landscape analysis in competitive pharma markets.

Environmental and green chemistry considerations also apply. The compound's biodegradability potential (a trending search term) stems from its hydrolysable sulfonamide linkage and aliphatic acid component. This addresses sustainability concerns raised in recent ACS Green Chemistry initiatives, making it a candidate for eco-friendly synthesis routes—a topic gaining traction in both academic and industrial settings.

In conclusion, 3-(2,3-dihydro-1H-indole-5-sulfonyl)propanoic acid represents a multifaceted research tool bridging medicinal chemistry, analytical science, and sustainable practices. Its CAS No. 2306263-57-8 ensures traceability in global chemical databases, while its structural features answer contemporary questions about drug-like properties and molecular design. As interdisciplinary research expands, this compound will likely remain at the forefront of innovative therapeutic development.